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Compound Name:
2-(Methylsulfonyl)-5-

(trifluoromethyl)-1,3,4-thiadiazole

Cat. No.: B1309840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Methylsulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole is a heterocyclic organic compound

with the CAS Number 27603-25-4.[1][2][3] It is characterized by a thiadiazole ring substituted

with a methylsulfonyl group and a trifluoromethyl group. These functional groups contribute to

its chemical properties, such as enhanced lipophilicity and metabolic stability, making it a

compound of interest in agrochemical and pharmaceutical research.[1][4] This document

provides detailed guidelines and protocols for the safe handling, storage, and use of this

compound in a laboratory setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-(Methylsulfonyl)-5-
(trifluoromethyl)-1,3,4-thiadiazole is presented in the table below. This information is crucial

for safe handling and for designing experimental procedures.
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Property Value Reference

CAS Number 27603-25-4 [1][2][3]

Molecular Formula C₄H₃F₃N₂O₂S₂ [1][2]

Molecular Weight 232.20 g/mol [5]

Appearance White to off-white solid [2][6]

Melting Point 86 °C [2]

Boiling Point 268.7 °C at 760 mmHg [2][6]

Solubility

Soluble in DMSO and slightly

soluble in Methanol.[6]

General solubility tests are

recommended for other

solvents.

Density 1.65 g/cm³ [2][6]

Flash Point 116.3 °C [2]

Safety, Handling, and Storage
3.1. Hazard Identification and Personal Protective Equipment (PPE)

2-(Methylsulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole is classified as a hazardous

substance. The following GHS hazard statements apply:

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

It is imperative to use appropriate personal protective equipment (PPE) when handling this

compound to minimize exposure and ensure personal safety.
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PPE Specification

Gloves Chemical-resistant gloves (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Lab Coat Standard laboratory coat

Respiratory Protection

Use in a well-ventilated area or under a fume

hood. If dust is generated, a respirator may be

necessary.

3.2. General Handling Protocol

The following workflow outlines the general procedure for safely handling 2-
(Methylsulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole in a laboratory setting.
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General Handling Workflow

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare a designated, clean workspace

Weigh the compound in a fume hood

Dissolve in a suitable solvent

Decontaminate workspace and equipment

Dispose of waste according to regulations

Remove and dispose of PPE correctly

Click to download full resolution via product page

Caption: General workflow for handling the compound.
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3.3. Storage Conditions

Proper storage is essential to maintain the integrity and stability of 2-(Methylsulfonyl)-5-
(trifluoromethyl)-1,3,4-thiadiazole.

Parameter Recommendation

Temperature
Store in a cool, dry place. Some suppliers

recommend storage at 2-8°C.[7]

Light Store in a light-resistant container.

Incompatibilities Keep away from strong oxidizing agents.

Container
Keep container tightly sealed to prevent

moisture ingress.

Experimental Protocols
The following are generalized protocols that can be adapted for specific research needs.

4.1. Protocol for Determining Aqueous Solubility

This protocol provides a general method for determining the solubility of the compound in

aqueous solutions.

Preparation: Weigh 1-5 mg of 2-(Methylsulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole into

a clean vial.

Solvent Addition: Add a known volume of the desired aqueous solvent (e.g., distilled water,

buffer) in small increments.

Mixing: After each addition, vortex or sonicate the mixture for a set period (e.g., 1-2 minutes).

Observation: Visually inspect the solution for any undissolved solid.

Equilibration: If undissolved solid remains, allow the mixture to equilibrate at a controlled

temperature with continuous stirring for a longer period (e.g., 24 hours).
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Analysis: Centrifuge or filter the suspension to remove undissolved solid. Analyze the

concentration of the compound in the supernatant/filtrate using a suitable analytical method

(e.g., HPLC-UV).

Calculation: Calculate the solubility based on the measured concentration and the initial

amount of solvent used.

4.2. Protocol for Stability Testing in Solution

This protocol outlines a method to assess the stability of the compound in a specific solvent

over time.
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Stability Testing Workflow

Experiment Setup

Time-Point Analysis

Data Interpretation

Prepare a stock solution of known concentration

Aliquot into multiple vials

Store under different conditions (e.g., temperature, light)

Withdraw samples at defined time points

Analyze sample concentration by HPLC

Plot concentration vs. time

Determine degradation rate

Click to download full resolution via product page

Caption: Workflow for stability testing in solution.
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Time Point
Concentration
(µg/mL) at 4°C

Concentration
(µg/mL) at 25°C

Concentration
(µg/mL) at 40°C

0 hours

24 hours

48 hours

1 week

1 month

4.3. Application in Synthesis: Intermediate for Herbicides

2-(Methylsulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole serves as an important intermediate

in the synthesis of certain herbicides.[4] A general synthetic pathway involves the oxidation of

its thioether precursor.

Synthesis Pathway

2-(Methylthio)-5-(trifluoromethyl)-1,3,4-thiadiazole

2-(Methylsulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole

Oxidation

Oxidizing Agent (e.g., H₂O₂)
+ Catalyst (e.g., Tungsten-based)

Click to download full resolution via product page

Caption: Synthesis from its thioether precursor.

A patented process describes the oxidation of 2-(methylthio)-5-(trifluoromethyl)-1,3,4-

thiadiazole using an oxidizing agent like hydrogen peroxide in the presence of a tungsten

catalyst to produce 2-(methylsulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole.[8]

Biological Activity
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This compound has been investigated for various biological activities.

5.1. Antifungal Properties

Research indicates that 2-(methylsulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole exhibits

significant antifungal activity against various fungal pathogens, making it a candidate for the

development of new antifungal treatments.[9]

5.2. Other Potential Activities

The compound has also shown potential as an insecticide and bactericide.[9] Its broad-

spectrum activity makes it a valuable lead compound for the development of new pesticides.

Protocol for In Vitro Antifungal Susceptibility Testing (General)

Prepare Fungal Inoculum: Culture the fungal strain of interest on an appropriate medium and

prepare a standardized inoculum suspension.

Compound Dilution: Prepare a series of dilutions of 2-(Methylsulfonyl)-5-
(trifluoromethyl)-1,3,4-thiadiazole in a suitable solvent (e.g., DMSO).

Assay Plate Preparation: In a microtiter plate, add the fungal inoculum to a suitable broth

medium. Then, add the different concentrations of the test compound to the wells. Include

positive (known antifungal agent) and negative (solvent only) controls.

Incubation: Incubate the plate at the optimal temperature for fungal growth for a specified

period (e.g., 24-48 hours).

Growth Assessment: Determine fungal growth inhibition by measuring the optical density

(OD) or by visual inspection.

MIC Determination: The Minimum Inhibitory Concentration (MIC) is the lowest concentration

of the compound that prevents visible growth of the fungus.
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Fungal Strain MIC (µg/mL)

Candida albicans

Aspergillus fumigatus

Cryptococcus neoformans

Disposal
All waste containing 2-(Methylsulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole should be

disposed of as hazardous chemical waste in accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive risk assessment. Always consult the Safety Data Sheet (SDS) provided by

the supplier before handling this chemical. All laboratory work should be conducted by trained

personnel in a suitably equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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